(S)-(4-fluorophenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)methanone

• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: (4-fluorophenyl)-[(3S)-3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C18H16FN3O2S/c19-14-7-5-12(6-8-14)18(23)22-9-1-3-13(11-22)17-20-16(21-24-17)15-4-2-10-25-15/h2,4-8,10,13H,1,3,9,11H2/t13-/m0/s1
• InChI Key: BDWLILFPLXVQLM-ZDUSSCGKSA-N
• Isomeric SMILES: C1C[C@@H](CN(C1)C(=O)C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CS4
• SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CS4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: (S)-FTOPM; (S) FTOPM; (S)FTOPM

Description

(S)-FTOPM is a mGlu5 PAM which displays intrinsic agonist activity.

Scientific Research Applications

Crystal Structure and Supramolecular Architecture

• Non-Covalent Interactions in Crystal Packing : A study by Sharma et al. (2019) investigates the role of non-covalent interactions, particularly lone pair-π interaction and halogen bonding, in the crystal packing of 1,2,4-oxadiazole derivatives. These interactions are crucial in stabilizing molecular conformations and contribute to the formation of solid-state architectures (Sharma et al., 2019).

Biological Activities and Potential Applications

• Antiproliferative and Antibacterial Activities : The synthesis and evaluation of certain 1,2,4-oxadiazole derivatives have shown potential in antiproliferative and antimicrobial activities. For instance, a study by Naik et al. (2022) demonstrates the cytotoxicity of these derivatives against cancer cell lines and their moderate antibacterial effects (Naik, Mahanthesha, & Suresh, 2022).
• Neuroprotective Effects : Research indicates that certain aryloxyethylamine derivatives, which include the (4-fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone structure, have shown potential neuroprotective effects against glutamate-induced cell death in vitro, as well as anti-ischemic activity in vivo (Zhong et al., 2020).

Sensor Applications

• Aniline Sensing : A study on thiophene substituted 1,3,4-oxadiazole derivatives, including those similar to the compound , demonstrates their utility in fluorescence quenching, suggesting potential applications in aniline sensing (Naik, Khazi, & Malimath, 2018).

Molecular Docking and Theoretical Studies

• Theoretical Analysis of Molecular Interactions : Theoretical studies such as molecular docking provide insights into the potential biological activity of these compounds. For example, Shahana and Yardily (2020) conducted DFT and docking studies on similar thiazol-5-yl derivatives to understand their antibacterial activity (Shahana & Yardily, 2020).

Additional Insights

• Anticancer Properties : Synthesis of ester and amide derivatives of similar 1-phenyl-3-(thiophen-3-yl)-1H-pyrazole-4-carboxylic acid has revealed significant anticancer activity, as studied by Inceler et al. (2013). This underscores the potential of such compounds in developing novel anticancer drugs (Inceler, Yılmaz, & Baytas, 2013).